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Compound of Interest

Compound Name: 3-Chloro-1-butene

Cat. No.: B1220285

Essential Safety and Handling Guide for 3-
Chloro-1-butene

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Chloro-1-butene, tailored for researchers, scientists, and drug development professionals. The
following procedural guidance is designed to ensure safe laboratory operations.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 3-Chloro-1-butene. The following
table summarizes the recommended personal protective equipment.
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PPE Category

Specification

Eye and Face

Chemical safety goggles and a face shield are
required.[1][2]

Chemical-resistant gloves (e.g., Butyl rubber,

Viton®) are necessary. It is recommended to

Hand )
consult the glove manufacturer's resistance data
and to use double gloving.[1]
A flame-retardant lab coat and a chemical-
Bod resistant apron should be worn.[1][3] For larger
ody

quantities or if there is a risk of splashing, a

chemical-resistant suit is advised.[1]

Respiratory

Work must be conducted in a certified chemical
fume hood.[1] If vapor concentrations may
exceed exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge is

necessary.

Footwear

Closed-toe, chemical-resistant shoes are

required.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Chloro-1-butene for easy

reference.
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Property Value

Molecular Formula C4H7CI

Molecular Weight 90.55 g/mol [4]

CAS Number 563-52-0[3]

Appearance Clear colorless liquid[4][5]

Odor Pungent[4][5]

Flash Point -27 °C (-16.6 °F) - closed cup[2]
Vapor Pressure 153.0 mmHg

Oral LD50 (rat) 355-405 mg/kg[5]

Experimental Protocol: Safe Handling Workflow

This section provides a step-by-step procedural guide for the safe handling of 3-Chloro-1-
butene in a laboratory setting.

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

» Verify that a safety shower and eyewash station are accessible and functional.[1]
+ Remove all potential ignition sources from the work area.[1][6]

» Have appropriate spill control materials, such as absorbent pads and a neutralizer, readily
available.[1]

e Ground and bond all containers and transfer equipment to prevent static electricity
discharge.[1][3][7]

2. Handling:

o Wear all required PPE as specified in the table above.[3]
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Use only spark-proof tools.

Work with the smallest quantity of the chemical necessary for the experiment.[1]

Avoid inhaling vapors and direct contact with skin and eyes.[1]

Keep containers tightly closed when not in use.[1][3][7]

. Storage:

Store in a cool, dry, and well-ventilated area.[3][6][8]

Keep away from incompatible materials such as strong oxidizing agents and bases.[1]

Store in a flammable liquids cabinet.[1]

Ensure containers are tightly sealed and clearly labeled.[1]

. Spill Response:

In case of a large spill, evacuate the area immediately.[1]

For small spills, if you are trained to do so, contain the spill with absorbent material.[1]

Prevent the chemical from entering drains or waterways.[1][3]

Ventilate the area and wash the spill site after the material has been removed.[1]

Collect all contaminated materials in a sealed, labeled container for hazardous waste
disposal.[1]

. Disposal:

Dispose of 3-Chloro-1-butene and any contaminated materials as hazardous waste.[3][9]

Follow all local, state, and national regulations for hazardous waste disposal.[6][10]

Do not mix with other waste streams.[10] Ensure the waste container is properly labeled with
"HAZARDOUS WASTE" and the chemical name.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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